Cas no 2138806-42-3 (3-(ethoxymethylidene)-1-oxaspiro4.4nonan-4-one)

• Product Name: 3-(ethoxymethylidene)-1-oxaspiro4.4nonan-4-one
• CAS No: 2138806-42-3
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 6216986
• PubChem ID: 165484075
• Update Time: 2025-05-22

3-(ethoxymethylidene)-1-oxaspiro4.4nonan-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(ethoxymethylidene)-1-oxaspiro4.4nonan-4-one
• 2138806-42-3
• 3-(ethoxymethylidene)-1-oxaspiro[4.4]nonan-4-one
• EN300-1128056

• Inchi： 1S/C11H16O3/c1-2-13-7-9-8-14-11(10(9)12)5-3-4-6-11/h7H,2-6,8H2,1H3/b9-7-
• InChI Key： RIAQJVOEBWDDLT-CLFYSBASSA-N
• SMILES： O1C/C(=C/OCC)/C(C21CCCC2)=O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-(ethoxymethylidene)-1-oxaspiro4.4nonan-4-one

3-(Ethoxymethylidene)-1-oxaspiro4.4nonan-4-one (CAS No. 2138806-42-3): A Comprehensive Overview

3-(Ethoxymethylidene)-1-oxaspiro4.4nonan-4-one (CAS No. 2138806-42-3) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This spirocyclic compound features a unique molecular structure, combining an ethoxymethylidene group with a 1-oxaspiro4.4nonan-4-one core, making it a valuable intermediate for various chemical transformations.

The compound's spirocyclic framework is particularly noteworthy, as it contributes to its stability and reactivity. Spirocyclic structures are increasingly popular in drug discovery due to their ability to mimic natural product scaffolds and enhance molecular diversity. Researchers are particularly interested in 3-(Ethoxymethylidene)-1-oxaspiro4.4nonan-4-one for its potential applications in developing novel therapeutic agents, especially in areas such as anti-inflammatory and antimicrobial treatments.

One of the most searched questions related to this compound is: "What are the synthetic applications of 3-(Ethoxymethylidene)-1-oxaspiro4.4nonan-4-one?" This reflects the growing interest in its utility as a building block for complex organic molecules. The compound's ethoxymethylidene moiety serves as a versatile functional group that can participate in various condensation and cyclization reactions, making it a valuable tool for synthetic chemists.

Recent trends in green chemistry have also highlighted the importance of compounds like 3-(Ethoxymethylidene)-1-oxaspiro4.4nonan-4-one. Researchers are exploring its use in environmentally friendly synthetic routes, particularly in the development of biodegradable materials and sustainable pharmaceutical intermediates. The compound's structural features make it amenable to catalysis and other green chemistry principles.

Another frequently searched topic is: "Where to buy 3-(Ethoxymethylidene)-1-oxaspiro4.4nonan-4-one?" This indicates the compound's commercial relevance. While it remains a specialty chemical, several suppliers offer it for research purposes, often with custom synthesis options. The market for such fine chemicals is expanding, driven by the increasing demand for novel molecular entities in drug discovery and materials science.

The 1-oxaspiro4.4nonan-4-one core of this compound has attracted attention in computational chemistry as well. Molecular modeling studies suggest that this scaffold could interact with various biological targets, making it a promising candidate for virtual screening campaigns. This aligns with current trends in AI-driven drug discovery, where unique molecular frameworks are highly sought after.

From a spectroscopic perspective, 3-(Ethoxymethylidene)-1-oxaspiro4.4nonan-4-one exhibits characteristic signals in NMR and mass spectrometry that facilitate its identification and purity assessment. These analytical features are crucial for quality control in research applications, especially when the compound is used as a reference standard or intermediate in multi-step syntheses.

The stability profile of 3-(Ethoxymethylidene)-1-oxaspiro4.4nonan-4-one under various conditions is another area of interest. Researchers often search for information about its storage conditions and handling precautions, reflecting the practical considerations in laboratory settings. While the compound is generally stable at room temperature, proper storage in inert atmospheres is recommended for long-term preservation.

In the context of intellectual property, several patents mention derivatives of 3-(Ethoxymethylidene)-1-oxaspiro4.4nonan-4-one, particularly in applications related to specialty materials and pharmaceutical compositions. This patent activity underscores the compound's potential commercial value and the ongoing research interest in its applications.

Looking ahead, the future of 3-(Ethoxymethylidene)-1-oxaspiro4.4nonan-4-one appears promising. As synthetic methodologies continue to advance and the demand for structurally diverse compounds grows, this spirocyclic derivative is likely to find even broader applications across multiple scientific disciplines. Its unique combination of structural features and reactivity makes it a compelling subject for ongoing and future research endeavors.